Cas no 1805055-95-1 (2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine)

• Product Name: 2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805055-95-1
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4853933
• Update Time: 2025-06-09

2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-5-3(1-11)7(12)13-2-4(5)6(9)10/h2,6H,(H2,12,13)
• InChI Key： CKRIMLQFBDULDO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(N)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine

Introduction to 2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1805055-95-1)

2-Amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine, identified by its CAS number 1805055-95-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine, including its amino, chloro, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The significance of this compound lies in its versatility as a building block in the synthesis of more complex molecules. In recent years, there has been a growing interest in developing novel pyridine derivatives due to their demonstrated efficacy in various biological assays. The presence of multiple functional groups in 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine allows for diverse chemical modifications, making it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

One of the most compelling aspects of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine is its potential application in medicinal chemistry. Researchers have been exploring its role in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have indicated that pyridine derivatives can serve as scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The electron-withdrawing nature of the cyano and difluoromethyl groups, combined with the electron-donating amino group, enhances the compound's interaction with biological targets, making it an attractive candidate for drug discovery.

Recent advancements in computational chemistry have further highlighted the importance of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine as a key intermediate. Molecular modeling studies have demonstrated that this compound can be engineered to optimize binding affinity to specific protein targets. By leveraging computational tools, researchers can predict and refine the structural features of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine to enhance its pharmacological properties. This approach has led to the identification of novel analogs with improved efficacy and reduced toxicity.

The agrochemical industry has also recognized the potential of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine as a precursor for developing advanced pesticides and herbicides. Pyridine-based compounds are known for their ability to interact with biological systems at multiple levels, making them effective against a wide range of pests. The incorporation of fluorinated moieties into the pyridine core enhances the metabolic stability and environmental persistence of these agrochemicals, ensuring prolonged efficacy.

In terms of synthetic methodologies, 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine can be synthesized through various multi-step reactions involving functional group transformations. The chloro substituent provides a versatile handle for further derivatization, allowing chemists to introduce additional functional groups or modify existing ones. The cyano group can be further converted into other functional moieties such as carboxamides or esters, expanding the synthetic possibilities.

The difluoromethyl group is particularly noteworthy due to its ability to modulate lipophilicity and metabolic stability. This feature has been exploited in drug design to improve pharmacokinetic profiles. Additionally, fluorinated pyridines have shown enhanced bioavailability and resistance to enzymatic degradation, making them favorable candidates for oral administration.

Current research efforts are focused on exploring new synthetic routes to optimize the production of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine on an industrial scale. Green chemistry principles are being applied to develop more sustainable methodologies that minimize waste and reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

The development of novel analytical techniques has also contributed to a better understanding of 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine's properties. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry enable researchers to elucidate its structure and study its interactions with biological targets at a molecular level. These insights are crucial for refining synthetic strategies and improving drug-like properties.

In conclusion, 2-amino-4-chloro-3-cyano-5-(difluoromethyl)pyridine (CAS No. 1805055-95-1) represents a promising compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and versatile reactivity make it an invaluable intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.